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Compound of Interest

Compound Name: Dota-psma-EB-01

Cat. No.: B15604543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of 68Ga-Dota-PSMA-EB-01 in

Positron Emission Tomography (PET) imaging. The information compiled is based on

established procedures for similar 68Ga-labeled Prostate-Specific Membrane Antigen (PSMA)

targeted radiopharmaceuticals.

Introduction
Prostate-Specific Membrane Antigen (PSMA) is a well-established target for the imaging and

therapy of prostate cancer due to its significant overexpression on the surface of prostate

cancer cells.[1][2] 68Ga-Dota-PSMA-EB-01 is a PET radiotracer designed to bind with high

affinity to PSMA, enabling the visualization of primary and metastatic prostate cancer. The "EB"

component (Evans blue derivative) is intended to enhance blood circulation time, potentially

leading to improved tumor uptake and imaging characteristics. This document outlines the

necessary protocols for radiolabeling, quality control, patient preparation, image acquisition,

and data analysis for preclinical and clinical research involving 68Ga-Dota-PSMA-EB-01.

Radiolabeling Protocol
The radiolabeling of Dota-PSMA-EB-01 with Gallium-68 (68Ga) is typically performed using an

automated synthesis module.[3][4] The following protocol is a general guideline and may

require optimization based on the specific synthesis module and reagents used.
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Materials:

68Ge/68Ga generator

Automated synthesis module (e.g., Scintomics GRP, ABX)

Dota-PSMA-EB-01 precursor

Sterile water for injection

Sodium acetate buffer

Ascorbic acid

Ethanol (pharmaceutical grade)

Sterile 0.22 µm filter

C18 SPE cartridge

Procedure:

Elute the 68Ge/68Ga generator with 0.1 M HCl to obtain 68GaCl3.

Pre-condition the C18 SPE cartridge.

Transfer the 68GaCl3 eluate to the reaction vessel of the synthesis module.

Add sodium acetate buffer to adjust the pH to approximately 4.0-4.5.

Add the Dota-PSMA-EB-01 precursor and ascorbic acid (to prevent radiolysis) to the

reaction vessel.

Heat the reaction mixture at 95-105°C for 5-10 minutes.[5]

After the reaction, pass the mixture through the pre-conditioned C18 SPE cartridge to purify

the 68Ga-Dota-PSMA-EB-01.

Wash the cartridge with sterile water to remove unreacted 68Ga.
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Elute the final product from the cartridge with ethanol and dilute with sterile saline for

injection.

Pass the final product through a sterile 0.22 µm filter into a sterile vial.

Experimental Workflow for 68Ga-Dota-PSMA-EB-01 Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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